[4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol

• IUPAC Name: [4-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol
• InChI: InChI=1S/C17H16N2O3/c1-12-2-6-14(7-3-12)17-19-18-16(22-17)11-21-15-8-4-13(10-20)5-9-15/h2-9,20H,10-11H2,1H3
• InChI Key: RDXZNAXQGJEFQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)COC3=CC=C(C=C3)CO
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

[4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol, also known as MMMP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMMP belongs to the family of oxadiazole compounds, which have been found to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Mechanism of Action

The exact mechanism of action of [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol has been found to inhibit the activity of enzymes involved in the production of reactive oxygen species, which are known to contribute to the development of various diseases.
Biochemical and Physiological Effects:
Studies have shown that [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol has a range of biochemical and physiological effects in cells. It has been found to inhibit the activity of various enzymes involved in the production of reactive oxygen species, which could help to prevent oxidative damage to cells. [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol has also been found to modulate the expression of various genes involved in inflammation and cell proliferation, which could make it useful for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol in scientific research is that it has been extensively studied and its biological activities are well understood. This makes it a useful tool for investigating the mechanisms of various diseases and for developing new therapies. However, one of the limitations of using [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol is that it can be difficult to obtain in high purity, which can make it challenging to use in certain experiments.

Future Directions

There are many potential future directions for research on [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol. One area of interest is the development of new therapies for cancer and other diseases based on the biological activities of [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol. Another area of interest is the investigation of the mechanisms of action of [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol, which could help to shed light on the underlying causes of various diseases. Additionally, further studies are needed to optimize the synthesis of [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol and to develop new methods for its purification, which could make it more widely available for scientific research.

Synthesis Methods

The synthesis of [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol involves the reaction of 4-(4-methylphenyl)-1,3,4-oxadiazole-2-carbaldehyde with 4-hydroxybenzyl alcohol in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol in high purity.

Scientific Research Applications

[4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol has been found to exhibit a range of biological activities that make it a promising candidate for scientific research. Studies have shown that [4-[[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methoxy]phenyl]methanol has potent antioxidant and anti-inflammatory properties, which could make it useful for the treatment of a range of diseases, including cancer and neurodegenerative disorders.